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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of Linrodostat (also known as BMS-986205 or ONO-7701) in dimethyl sulfoxide

(DMSO). Linrodostat is a potent and selective irreversible inhibitor of indoleamine 2,3-

dioxygenase 1 (IDO1), a key enzyme in the kynurenine pathway of tryptophan metabolism.[1]

[2][3] Accurate and consistent preparation of Linrodostat stock solutions is critical for reliable

in vitro and in vivo experimental results. This guide outlines the necessary materials, step-by-

step procedures, and important considerations to ensure the quality and stability of your

Linrodostat stock.

Introduction
Linrodostat is an investigational immunomodulating and antineoplastic agent that targets

IDO1.[4] IDO1 is overexpressed in many tumor types and contributes to an

immunosuppressive tumor microenvironment by depleting tryptophan and producing the

immunosuppressive metabolite kynurenine.[5][6] By inhibiting IDO1, Linrodostat aims to

restore anti-tumor immune responses.[4][6] For laboratory research, Linrodostat is typically

supplied as a solid powder and dissolved in a suitable solvent, with DMSO being a common

choice due to the compound's solubility.[3] Proper preparation of a concentrated stock solution

in DMSO is a crucial first step for a wide range of downstream applications, including cell-

based assays and biochemical experiments.
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Quantitative Data Summary
The following table summarizes key quantitative information for Linrodostat.

Parameter Value Source

Molecular Weight 410.91 g/mol [1][7]

Solubility in DMSO 82 mg/mL (199.55 mM) [1]

Appearance White to off-white solid [2]

Purity ≥99% [7]

In vitro IC50 (IDO1) 1.1 nM (in IDO1-HEK293 cells) [2][7]

Experimental Protocol: Preparation of a 10 mM
Linrodostat Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Linrodostat in DMSO.

This concentration is a common starting point for serial dilutions in various experimental

setups.

Materials:

Linrodostat powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, disposable pipette tips

Vortex mixer

Personal protective equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Work in a chemical fume hood to minimize inhalation of the powder.

Wear appropriate PPE.

Weighing Linrodostat:

Tare a sterile microcentrifuge tube or amber vial on the balance.

Carefully weigh out the desired amount of Linrodostat powder. For example, to prepare 1

mL of a 10 mM stock solution, you would need 4.11 mg of Linrodostat (see calculation

below).

Calculating Required Mass and Volume:

To calculate the mass of Linrodostat needed for a specific volume and concentration:

Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

Example for 1 mL of 10 mM stock:

Mass (mg) = 0.001 L x 0.010 mol/L x 410.91 g/mol x 1000 mg/g = 4.1091 mg

To calculate the volume of DMSO needed for a specific mass to achieve a desired

concentration:

Volume (mL) = [Mass of Linrodostat (mg) / Molecular Weight ( g/mol )] / Desired

Concentration (mmol/L)

Example for 1 mg of Linrodostat to make a 10 mM stock:

Volume (mL) = [1 mg / 410.91 g/mol ] / 10 mmol/L = 0.2434 mL or 243.4 µL
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Dissolving Linrodostat in DMSO:

Add the calculated volume of high-purity DMSO to the vial containing the pre-weighed

Linrodostat powder.

Cap the vial securely.

Vortex the solution for 1-2 minutes until the Linrodostat is completely dissolved. Visually

inspect the solution against a light source to ensure there are no visible particulates. If

necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.[8]

Aliquoting and Storage:

Once the Linrodostat is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw

cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C for long-term storage. A general guideline for

compounds in DMSO is storage at -80°C for up to 6 months and at -20°C for up to 1

month.[9] Always refer to the manufacturer's specific recommendations if available.

Important Considerations
DMSO Quality: Use anhydrous or high-purity DMSO to avoid introducing water, which can

affect the solubility and stability of some compounds.[1]

Hygroscopicity of DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from

the air. Keep the DMSO container tightly sealed when not in use.

Final DMSO Concentration in Assays: When diluting the stock solution into your

experimental medium (e.g., cell culture media), ensure the final concentration of DMSO is

low enough to not affect the cells or the assay. Typically, a final DMSO concentration of less

than 0.5% is recommended, with 0.1% being preferable.[8][9] Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.[10]
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Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is crucial to maintain its

integrity.[9]

Signaling Pathway and Experimental Workflow
Diagrams
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Linrodostat (BMS-986205) Mechanism of Action
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Workflow for Preparing Linrodostat Stock Solution

Preparation

Dissolution

Storage

1. Weigh Linrodostat Powder

2. Calculate DMSO Volume

3. Add DMSO to Powder

4. Vortex until Dissolved

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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